Cas no 125768-48-1 (3-([1,1'-biphenyl]-4-yl)-2H-azirine)

• Product Name: 3-([1,1'-biphenyl]-4-yl)-2H-azirine
• CAS No: 125768-48-1
• MF: C₁₄H₁₁N
• MW: 193.243843317032
• CID: 2760835
• PubChem ID: 15039491
• Update Time: 2025-04-21

3-([1,1'-biphenyl]-4-yl)-2H-azirine Chemical and Physical Properties

Names and Identifiers

• DTXSID20567362
• 3-{[1,1'-biphenyl]-4-yl}-2H-azirine
• 3-([1,1'-biphenyl]-4-yl)-2H-azirine
• 3-([1,1'-Biphenyl]-4-yl)-2H-azirene
• 125768-48-1

• Inchi： 1S/C14H11N/c1-2-4-11(5-3-1)12-6-8-13(9-7-12)14-10-15-14/h1-9H,10H2
• InChI Key： FXBQUUONVRXFJN-UHFFFAOYSA-N
• SMILES： N1CC=1C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 193.089149355Da
• Monoisotopic Mass: 193.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.4Ų